Cas no 6052-61-5 (1-(1,3-benzodioxol-5-yl)but-3-en-1-ol)

1-(1,3-Benzodioxol-5-yl)but-3-en-1-ol is a synthetic organic compound featuring a benzodioxole moiety linked to a butenol group. This structure imparts versatility in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the benzodioxole ring and the hydroxyl-functionalized alkene offers multiple reactive sites for further functionalization, enabling applications in cross-coupling reactions, cyclizations, and derivatizations. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for research and industrial processes requiring precise control over stereochemistry and regioselectivity. The compound is typically handled under inert conditions due to its sensitivity to oxidation and polymerization. Suitable for laboratory-scale synthesis and scalable production.
1-(1,3-benzodioxol-5-yl)but-3-en-1-ol structure
6052-61-5 structure
Product Name:1-(1,3-benzodioxol-5-yl)but-3-en-1-ol
CAS No:6052-61-5
MF:C11H12O3
MW:192.211183547974
MDL:MFCD16293357
CID:1620975
PubChem ID:221899
Update Time:2025-10-12

1-(1,3-benzodioxol-5-yl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)but-3-en-1-ol
    • CTK5B1641
    • NSC7010
    • AC1L5AZR
    • 1-benzo[1,3]dioxol-5-yl-but-3-en-1-ol
    • AR-1A9758
    • (+/-)-1-(3',4'-methylenedioxyphenyl)but-3-en-1-ol
    • 1-(benzo[d][1,3]dioxol-5-yl)but-3-en-1-ol
    • 1-benzo[1,3]dioxol-5-ylbut-3-en-1-ol
    • 1-(3,4-methylenedioxyphenyl)but-3-en-1-ol
    • KST-1B7149
    • 1-(3,4-methylendioxyphenyl)-3-buten-1-ol
    • AG-J-14588
    • AC1Q6ZWH
    • 1-(3,4-methylenedioxyphenyl)-3-buten-1-ol
    • CTK5B1641; NSC7010; AC1L5AZR; 1-benzo[1,3]dioxol-5-yl-but-3-en-1-ol; AR-1A9758; (+/-)-1-(3',4'-methylenedioxyphenyl)but-3-en-1-ol; 1-(benzo[d][1,3]dioxol-5-yl)but-3-en-1-ol; 1-benzo[1,3]dioxol-5-ylbut-3-en-1-ol; 1-(3,4-methylenedioxyphenyl)but-3-en-1-ol; KST-1B7149; 1-(3,4-methylendioxyphenyl)-3-buten-1-ol; AG-J-14588; AC1Q6ZWH; 1-(3,4-methylenedioxyphenyl)-3-buten-1-ol;
    • AKOS017516038
    • 4-[3,4-(Methylenedioxy)phenyl]-1-buten-4-ol
    • 6052-61-5
    • DTXSID10278319
    • 1-(2H-1,3-BENZODIOXOL-5-YL)BUT-3-EN-1-OL
    • NSC-7010
    • MDL: MFCD16293357
    • Inchi: 1S/C11H12O3/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10/h2,4-6,9,12H,1,3,7H2
    • InChI Key: QFBKADULYGBKQY-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(CC=C)O

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.202
  • Boiling Point: 314.7°C at 760 mmHg
  • Flash Point: 144.1°C
  • Refractive Index: 1.57
  • PSA: 38.69
  • LogP: 2.02480

1-(1,3-benzodioxol-5-yl)but-3-en-1-ol Pricemore >>

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